Cas no 16240-04-3 (3-(4-methylphenyl)-1,3-thiazolane-2,4-dione)

• Product Name: 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione
• CAS No: 16240-04-3
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD00175796
• CID: 3161618
• PubChem ID: 1471866
• Update Time: 2025-10-31

3-(4-methylphenyl)-1,3-thiazolane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione
• AKOS000369825
• STL370396
• CS-0116949
• SR-01000512630
• SR-01000512630-1
• SCHEMBL12632654
• 16240-04-3
• DTXSID101275198
• 3-(4-Methylphenyl)-2,4-thiazolidinedione
• 11L-543S
• MFCD00175796
• 3-(4-methylphenyl)-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 3-(4-methylphenyl)-

• MDL： MFCD00175796
• Inchi： 1S/C10H9NO2S/c1-7-2-4-8(5-3-7)11-9(12)6-14-10(11)13/h2-5H,6H2,1H3
• InChI Key： ICKHEFLHFUVLBO-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 207.03539970Da
• Monoisotopic Mass: 207.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione

Recent Advances in the Study of 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione (CAS: 16240-04-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione (CAS: 16240-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, belonging to the thiazolidinedione class, has been explored for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound for drug development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione. The researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Molecular docking studies revealed that the compound interacts with the active site of the NF-κB signaling pathway, suggesting a potential mechanism for its anti-inflammatory effects. These findings highlight its potential as a novel therapeutic agent for inflammatory diseases.

In the realm of antimicrobial research, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored the activity of 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione against multidrug-resistant bacterial strains. The compound exhibited promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 8 µg/mL. Further structure-activity relationship (SAR) studies identified key modifications that could enhance its antibacterial potency while reducing cytotoxicity, paving the way for the development of new antimicrobial agents.

Another significant advancement comes from cancer research, where 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione has shown potential as an anticancer agent. A 2023 study in European Journal of Medicinal Chemistry reported that this compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and PARP cleavage. Additionally, it was found to inhibit tumor growth in xenograft mouse models, suggesting its potential for in vivo applications. The study also highlighted the compound's ability to modulate the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression.

From a chemical synthesis perspective, recent work has focused on developing more efficient routes to produce 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione. A 2024 publication in Organic Process Research & Development described a novel catalytic system that improves the yield of this compound to over 85% while reducing the generation of byproducts. This advancement is particularly important for scaling up production for potential pharmaceutical applications.

Looking forward, the diverse biological activities of 3-(4-methylphenyl)-1,3-thiazolane-2,4-dione make it a promising scaffold for further drug discovery efforts. Current research is exploring its potential in treating metabolic disorders, given the known effects of thiazolidinediones on PPARγ receptors. Additionally, combination therapies using this compound with existing drugs are being investigated to enhance therapeutic efficacy while minimizing side effects. As research progresses, this compound may emerge as a valuable tool in addressing various unmet medical needs across multiple therapeutic areas.